Cas no 215229-25-7 (3-Amino-5-iodo-4-methylbenzoic acid)

• Product Name: 3-Amino-5-iodo-4-methylbenzoic acid
• CAS No: 215229-25-7
• MF: C₈H₈INO₂
• MW: 277.059094429016
• MDL: MFCD01318259
• CID: 5673567
• PubChem ID: 131597594
• Update Time: 2025-10-23

3-Amino-5-iodo-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26627168
• 215229-25-7
• 3-amino-5-iodo-4-methylbenzoic acid
• 3-Amino-5-iodo-4-methylbenzoic acid

• MDL： MFCD01318259
• Inchi： 1S/C8H8INO2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： RWZFAQITGXHSFL-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=CC(=C1C)N

Computed Properties

• Exact Mass: 276.95998g/mol
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-5-iodo-4-methylbenzoic acid

Introduction to 3-Amino-5-iodo-4-methylbenzoic acid (CAS No. 215229-25-7)

3-Amino-5-iodo-4-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 215229-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including an amino group, an iodine substituent, and a methyl group at specific positions on the benzene ring. These structural attributes make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 3-Amino-5-iodo-4-methylbenzoic acid lies in its potential applications as a building block for more complex pharmacophores. The presence of both an amino and an iodine substituent on the aromatic ring provides multiple reactive sites for further chemical modifications. This flexibility is highly valuable in medicinal chemistry, where precise molecular design is crucial for achieving desired pharmacological effects. The compound’s ability to serve as a precursor for more intricate structures has made it a subject of interest in academic research and industrial drug development.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds, which often incorporate halogenated aromatic rings to enhance binding affinity and metabolic stability. 3-Amino-5-iodo-4-methylbenzoic acid fits well within this trend, as its structure allows for easy functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many approved drugs due to their favorable pharmacokinetic properties.

One of the most compelling aspects of 3-Amino-5-iodo-4-methylbenzoic acid is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. By leveraging the reactive iodine and amino groups, researchers can construct complex kinase inhibitors that exhibit high selectivity and potency. For instance, recent studies have demonstrated the use of this compound in generating inhibitors targeting specific kinases involved in cancer and inflammatory diseases. The ability to fine-tune the structure through derivatization allows for the optimization of drug candidates to minimize side effects while maximizing therapeutic efficacy.

The incorporation of halogen atoms into pharmaceutical candidates is not without rationale. Iodine, in particular, can enhance binding interactions due to its ability to form strong π-stacking interactions with aromatic residues in biological targets. Additionally, iodinated compounds often exhibit improved bioavailability and metabolic stability, which are critical factors in drug design. 3-Amino-5-iodo-4-methylbenzoic acid exemplifies these advantages, making it a valuable asset in medicinal chemistry libraries.

Another area where 3-Amino-5-iodo-4-methylbenzoic acid has shown promise is in the development of imaging agents. Radiolabeled compounds are widely used in diagnostic procedures to visualize biological processes non-invasively. The presence of an iodine atom makes this compound amenable to radioiodination techniques, allowing for the creation of probes that can be used in positron emission tomography (PET) scans or single-photon emission computed tomography (SPECT). Such imaging agents are invaluable tools for early disease detection and monitoring treatment responses.

The synthetic pathways involving 3-Amino-5-iodo-4-methylbenzoic acid have also been explored for their scalability and efficiency. Modern synthetic methodologies emphasize green chemistry principles, aiming to reduce waste and improve reaction yields. Researchers have developed catalytic systems that facilitate selective functionalization without generating hazardous byproducts. These advancements not only make the synthesis more environmentally friendly but also enhance the feasibility of large-scale production.

In conclusion, 3-Amino-5-iodo-4-methylbenzoic acid (CAS No. 215229-25-7) represents a significant tool in pharmaceutical research due to its structural versatility and reactivity. Its role as an intermediate in synthesizing kinase inhibitors and imaging agents underscores its importance in addressing unmet medical needs. As research continues to uncover new applications for halogenated benzoic acid derivatives, compounds like this one will remain at the forefront of drug discovery efforts.